Cas no 1448140-10-0 ((2E)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-(furan-3-yl)prop-2-enamide)

• Product Name: (2E)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-(furan-3-yl)prop-2-enamide
• CAS No: 1448140-10-0
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 6130410
• PubChem ID: 71806610
• Update Time: 2025-06-11

(2E)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-(furan-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-(furan-3-yl)prop-2-enamide
• (E)-N-(1-(cyclopropanecarbonyl)indolin-6-yl)-3-(furan-3-yl)acrylamide
• AKOS024559360
• F6436-1463
• (E)-N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-3-(furan-3-yl)prop-2-enamide
• 1448140-10-0

• Inchi： 1S/C19H18N2O3/c22-18(6-1-13-8-10-24-12-13)20-16-5-4-14-7-9-21(17(14)11-16)19(23)15-2-3-15/h1,4-6,8,10-12,15H,2-3,7,9H2,(H,20,22)/b6-1+
• InChI Key： OCXJDBQSJOUZOO-LZCJLJQNSA-N
• SMILES： O=C(C1CC1)N1C2C=C(C=CC=2CC1)NC(/C=C/C1=COC=C1)=O

Computed Properties

• Exact Mass: 322.13174244g/mol
• Monoisotopic Mass: 322.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.6Ų

Additional information on (2E)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-(furan-3-yl)prop-2-enamide

Introduction to (2E)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-(furan-3-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1448140-10-0 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. The systematic name, (2E)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-(furan-3-yl)prop-2-enamide, provides a detailed insight into its structural framework, which integrates several pharmacophoric elements crucial for biological activity. This introduction delves into the molecular characteristics, potential applications, and the latest research findings associated with this compound.

The structural composition of this molecule is notable for its blend of heterocyclic scaffolds and functional groups. The presence of a cyclopropane ring, a dihydronaphthalene core, and an amide linkage introduces unique electronic and steric properties that can influence its interaction with biological targets. Specifically, the cyclopropanecarbonyl moiety is known for its stability and ability to engage in favorable non-bonded interactions, while the indole and furan rings contribute to hydrophobicity and potential π-stacking interactions. These features make the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been significant interest in indole derivatives due to their wide range of biological activities. The indole scaffold is particularly relevant in medicinal chemistry due to its presence in numerous bioactive natural products and pharmaceuticals. Studies have shown that indole derivatives can exhibit diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in our compound, particularly the amide linkage connecting the indole ring to a prop-2-enyl group, suggests potential for modulating biological pathways by influencing enzyme activity or receptor binding.

The incorporation of a furan ring into the molecular structure adds another layer of complexity and functionality. Furan derivatives are well-known for their role in various biological processes and have been explored as intermediates in drug development. The electron-rich nature of the furan ring can enhance interactions with certain biological targets, making it an attractive feature for medicinal chemists. In particular, the 3-substituted furan moiety in our compound may contribute to its binding affinity by forming hydrogen bonds or engaging in hydrophobic interactions with protein targets.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Molecular docking studies have been instrumental in understanding how this compound might interact with biological targets such as enzymes or receptors. Preliminary simulations suggest that the combination of the cyclopropane ring, indole core, and amide linkage could provide multiple points of interaction with biological targets, potentially leading to high affinity binding. These computational insights are valuable for guiding experimental efforts and optimizing lead compounds.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired structural motif. Key steps include the formation of the cyclopropane ring via cyclopropanation reactions, the construction of the dihydronaphthalene core through cyclization techniques, and the introduction of the amide linkage via condensation reactions. Each step requires precise control to ensure high yield and purity, highlighting the synthetic prowess required to produce such complex molecules.

Evaluation of this compound's pharmacological properties has been a focus of recent research efforts. In vitro assays have been conducted to assess its activity against various biological targets relevant to human health. Initial results indicate that this compound exhibits promising activity against certain enzymes implicated in inflammatory diseases. The ability to modulate these enzymatic pathways could lead to novel therapeutic interventions for conditions such as arthritis or autoimmune disorders. Further studies are ongoing to elucidate the exact mechanism of action and optimize efficacy.

The potential therapeutic applications extend beyond inflammation-related conditions. The unique structural features of this molecule suggest it may also interact with other biological targets involved in cancer progression or neurodegenerative diseases. For instance, indole derivatives have shown promise as chemopreventive agents against certain types of cancer due to their ability to inhibit key signaling pathways involved in tumor growth. Similarly, furan-based compounds have been explored for their potential role in neuroprotective therapies aimed at mitigating neuronal damage.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The synthesis and characterization of this compound exemplify how synthetic organic chemistry can provide building blocks for biologically active molecules. By integrating knowledge from various fields, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future direction for research on this compound includes both structural optimization and exploration of new applications. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to enhance potency or selectivity. Additionally, exploring its activity against different biological targets could uncover new therapeutic possibilities.

In conclusion, (2E)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-3-(furan-3-yl)prop-2-enamide (CAS no: 1448140-10-0) represents a structurally intriguing molecule with significant potential in chemical biology and drug development. Its unique combination of heterocyclic scaffolds and functional groups positions it as a promising candidate for further exploration in medicinal chemistry research.